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Compound of Interest

Compound Name: BIBP 3226 trifluoroacetate

Cat. No.: B1150197

Get Quote

Executive Summary
BIBP 3226 (Trifluoroacetate) is a potent, selective, non-peptide antagonist of the Neuropeptide

Y (NPY) Y1 receptor (

= 1.1 nM).[1][2][3][4][5] Unlike its peptide analogs, BIBP 3226 offers superior bioavailability, but
its physicochemical properties—specifically the trifluoroacetate (TFA) salt counterion—present
unique solubility challenges.

Improper solubilization often leads to "silent precipitation" in aqueous buffers, resulting in

erratic

data and false negatives in calcium mobilization or cAMP assays. This guide provides a
validated, self-checking protocol for preparing stable stock solutions in DMSO and working
solutions in aqueous media, ensuring maximum biological activity.

Chemical Identity & Physicochemical Profile[2][3][4]
[6]
Understanding the salt form is critical. The TFA salt enhances polarity but renders the solution

acidic upon dissolution in unbuffered water.
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Parameter Specification

Compound Name BIBP 3226 Trifluoroacetate

Chemical Formula (Salt form)

Molecular Weight 587.59 g/mol (Salt) / 473.57 g/mol (Free Base)

CAS Number 1068148-47-9

Physical State Off-white solid

Hygroscopicity Moderate (TFA salts attract moisture)

Solubility Data Matrix
The following data represents validated solubility limits. Note the significant disparity between

organic and aqueous solubility.

Solvent Solubility Limit Stability Notes

DMSO ≥ 50 mg/mL (~85 mM)
High (Months at

-20°C)

Recommended for

Stock.

Ethanol ≥ 73 mg/mL Moderate

Good alternative for

specific in vivo

vehicles.

Water

~1 mg/mL

(Standard)~12 mg/mL

(Ultrasonicated)

Low (Hours)

Not recommended for

Stock. Prone to

hydrolysis and pH

drift.

PBS (pH 7.4) < 0.5 mg/mL Low

High salt content in

PBS can force

precipitation at high

concentrations.
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Protocol A: Preparation of Master Stock Solution
(DMSO)
Objective: Create a stable, high-concentration stock (10 mM or 50 mM) that minimizes freeze-

thaw cycles.

Materials
BIBP 3226 TFA solid (stored at -20°C).[1][2][3][5][6]

Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered.

Amber glass vials (borosilicate) or low-binding polypropylene tubes.

Procedure
Equilibration: Remove the BIBP 3226 vial from the freezer and allow it to equilibrate to room

temperature for 30 minutes before opening.

Scientific Rationale: Opening a cold vial causes atmospheric moisture to condense on the

hygroscopic TFA salt, leading to hydrolysis and inaccurate weighing.

Weighing: Weigh the desired amount of solid (e.g., 5.88 mg for 1 mL of 10 mM solution).

Dissolution: Add the calculated volume of Anhydrous DMSO.

Calculation: Volume (mL) = [Mass (mg) / MW (587.59)] / Desired Conc (M).

Mixing: Vortex vigorously for 30 seconds. The solution should be clear and colorless.

QC Step: Hold the vial up to a light source. If any turbidity or floating crystals are visible,

sonicate for 10 seconds.

Aliquot & Storage: Dispense into single-use aliquots (e.g., 50 µL) to avoid repeated freeze-

thaw cycles. Store at -20°C.
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Protocol B: Preparation of Aqueous Working
Solution
Objective: Dilute the DMSO stock into assay buffer without inducing precipitation ("crashing

out").

The "Crash-Out" Risk
When a hydrophobic molecule dissolved in DMSO is introduced to water, the DMSO disperses

rapidly, leaving the molecule "stranded." If the local concentration exceeds the aqueous

solubility limit (even momentarily), micro-precipitates form.

Step-by-Step Dilution Workflow
Thaw: Thaw a DMSO stock aliquot (e.g., 10 mM) at room temperature. Vortex to ensure

homogeneity.

Intermediate Dilution (Optional but Recommended):

If your final assay concentration is low (e.g., 10 nM), do not dilute directly from 10 mM.

Create a 100 µM intermediate by diluting the stock 1:100 in DMSO or Ethanol first.

Final Dilution (The Drop-wise Method):

Place your assay buffer (e.g., Krebs-Ringer or HEPES-buffered saline) on a magnetic

stirrer or vortex gently.

Add the DMSO stock drop-wise into the center of the vortex.

Constraint: Keep the final DMSO concentration < 0.1% (v/v) to avoid solvent toxicity in

sensitive cell lines (e.g., neurons or cardiomyocytes).

pH Adjustment (Critical for TFA Salts):

The TFA counterion is acidic. At high concentrations (>100 µM in weak buffers), this can

lower the pH.
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Validation: Check pH with a micro-probe. If pH < 7.2, adjust with dilute NaOH.

Visual Workflow (DOT Diagram)
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Assay Buffer
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Click to download full resolution via product page

Figure 1: Optimized solubilization workflow to prevent precipitation and hydrolysis.

Biological Application: NPY Y1 Receptor
Antagonism[1][2][3][4][5][6][7][8][9][10][11][12]
BIBP 3226 is primarily used to block the

-coupled signaling cascade initiated by NPY.

Mechanism of Action[1][3][4]
Ligand: NPY binds to the Y1 receptor (GPCR).[3]

Transduction:

protein activation inhibits Adenylyl Cyclase (AC), reducing cAMP.

Effect: BIBP 3226 competitively binds the Y1 receptor, preventing NPY binding and restoring

cAMP levels (or blocking Calcium mobilization depending on the pathway coupling).

Signaling Pathway Diagram
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Figure 2: Competitive antagonism of the NPY Y1 receptor signaling cascade by BIBP 3226.
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Issue Probable Cause Corrective Action

Precipitation in Buffer
Rapid addition of DMSO stock;

Concentration > Soluble limit.

Vortex buffer while adding

stock dropwise. Lower the final

concentration.

Yellowing of Stock
Oxidation of DMSO or

degradation of compound.

Discard stock. Use fresh

anhydrous DMSO and store

under nitrogen if possible.

Inconsistent IC50 Adsorption to plastics.

BIBP 3226 is hydrophobic. Use

low-binding polypropylene tips

and tubes.

Acidic Buffer High concentration of TFA salt.

Check pH of the final working

solution. Buffer with HEPES

(25 mM) if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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